4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid

• IUPAC Name: 4-(benzimidazol-1-ylsulfonyl)benzoic acid
• InChI: InChI=1S/C14H10N2O4S/c17-14(18)10-5-7-11(8-6-10)21(19,20)16-9-15-12-3-1-2-4-13(12)16/h1-9H,(H,17,18)
• InChI Key: SMQJECLGTLFGKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2S(=O)(=O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C14H10N2O4S
• Molecular Weight: 302.31 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives involves various chemical reactions, aiming for compounds with potential biological activities. A notable method for synthesizing these compounds includes reactions of aryl-modified sulfinylbis[(2,4-dihydroxyphenyl)methanethione]s with benzene-l,2-diamines, yielding novel 4-(1H-benzimidazol-2-yl)benzene-1,3-diols with cytotoxic activity against human cancer cell lines (Karpińka et al., 2011).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including 4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid, is characterized using various spectroscopic methods and X-ray crystallography. These studies provide detailed insights into the compound's geometrical structure, electronic features, and vibrational modes, helping understand its chemical behavior and reactivity (Ghani & Mansour, 2011).

Chemical Reactions and Properties

Benzimidazole compounds participate in various chemical reactions, leading to the formation of complex structures and enabling the synthesis of novel compounds with enhanced properties. These include reactions with hydride reducing reagents under visible light for desulfonylation, showcasing the versatility and reactivity of the benzimidazole core (Hasegawa et al., 2020).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, are crucial for its application in various fields. These properties are influenced by the compound's molecular structure and can be studied through techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) (Yang et al., 2013).

Mechanism of Action

Target of Action

It’s known that benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .

Mode of Action

Benzimidazole derivatives are known to interact with proteins and enzymes, which could explain their wide-ranging biological activity .

Biochemical Pathways

Given the broad range of pharmacological activities associated with benzimidazole derivatives, it can be inferred that multiple pathways might be involved .

Pharmacokinetics

It’s known that benzoic acid is conjugated to glycine in the liver and excreted as hippuric acid .

Result of Action

The wide-ranging biological activity of benzimidazole derivatives suggests that they can have diverse effects at the molecular and cellular level .

Safety and Hazards

The safety data sheet indicates that this compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust, to wear protective gloves/eye protection/face protection, and to wash thoroughly after handling.

Future Directions

Benzimidazole derivatives, including “4-(1H-benzimidazol-1-ylsulfonyl)benzoic acid”, have a wide range of potential applications in medicinal chemistry due to their promising biological activity. Future research could focus on exploring these applications further, as well as developing more efficient synthesis methods.